Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H7NO B149900 6-Hydroxyindole CAS No. 2380-86-1

6-Hydroxyindole

Cat. No. B149900
CAS RN: 2380-86-1
M. Wt: 133.15 g/mol
InChI Key: XAWPKHNOFIWWNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04704390

Procedure details

The semicarbazone obtained above was reduced catalytically using 10% palladium on carbon in ethanol to yield a mixture of 6-hydroxyindole 38% yield, mp 124°-6° C., and 3-amino-4-methylphenol which were separated by column chromatography.
Name
3-amino-4-methylphenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
semicarbazone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
palladium on carbon
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Name
6-hydroxyindole
Yield
38%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:3]=[C:4]([OH:9])[CH:5]=[CH:6][C:7]=1[CH3:8].[CH2:10](O)C>[Pd]>[OH:9][C:4]1[CH:3]=[C:2]2[C:7]([CH:8]=[CH:10][NH:1]2)=[CH:6][CH:5]=1

Inputs

Step One
Name
3-amino-4-methylphenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC=1C=C(C=CC1C)O
Step Two
[Compound]
Name
semicarbazone
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
ethanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)O
Step Four
Name
palladium on carbon
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to yield

Outcomes

Product
Name
6-hydroxyindole
Type
product
Smiles
OC1=CC=C2C=CNC2=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 38%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.